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Compound of Interest

Compound Name: 1,2-Benzenediethanol

CAS No.: 17378-99-3

Cat. No.: B101537

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a hypothetical quantum chemical

study on 1,2-Benzenediethanol, a significant organic compound. The document outlines the

computational methodology, presents simulated data for its structural and electronic properties,

and visualizes the workflow involved. The objective is to offer a detailed framework for the

theoretical investigation of similar aromatic molecules, which is crucial in fields like materials

science and drug discovery.

Introduction to Quantum Chemical Calculations
Quantum chemical calculations have become an indispensable tool for predicting the

physicochemical properties of molecules.[1] By solving approximations of the Schrödinger

equation, these methods can elucidate molecular geometries, vibrational frequencies,

electronic structures, and reaction mechanisms.[2] For molecules like 1,2-Benzenediethanol,
understanding these properties at a quantum level is vital for predicting its reactivity, stability,

and potential biological interactions.
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Density Functional Theory (DFT) is a widely used quantum chemical method that offers a

favorable balance between computational cost and accuracy, making it ideal for studying

organic molecules of this size.[3] This guide details a simulated DFT study to determine the key

structural and electronic characteristics of 1,2-Benzenediethanol.

Detailed Computational Protocol
The following protocol describes a standard and robust methodology for the quantum chemical

analysis of 1,2-Benzenediethanol using DFT.

2.1 Software and Initial Structure Preparation The initial 3D structure of 1,2-Benzenediethanol
was constructed using standard bond lengths and angles. All calculations were hypothetically

performed using the Gaussian 16 software package.

2.2 Geometry Optimization A full geometry optimization was performed to locate the global

minimum energy conformation of the molecule. The optimization was carried out using the

Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional.[4] The 6-311++G(d,p) Pople-

style basis set was employed, which provides a good description of electronic structure for

organic molecules, including polarization functions on all atoms (d,p) and diffuse functions on

both heavy atoms and hydrogens (++).[5][6] To simulate an aqueous environment, the

Polarizable Continuum Model (PCM) with water as the solvent was incorporated. The

optimization was considered complete when the residual forces on the atoms were below the

default convergence criteria set by the software.

2.3 Frequency Analysis Following the geometry optimization, a vibrational frequency

calculation was performed at the same level of theory (B3LYP/6-311++G(d,p) with PCM) to

confirm that the optimized structure corresponds to a true energy minimum on the potential

energy surface. The absence of imaginary frequencies confirms a stable equilibrium geometry.

This analysis also yields important thermochemical data, such as zero-point vibrational energy

(ZPVE), enthalpy, and Gibbs free energy.

2.4 Electronic Property Calculation The electronic properties, including the energies of the

Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital

(LUMO), were derived from the optimized structure. The HOMO-LUMO energy gap, a critical

indicator of chemical reactivity and stability, was subsequently calculated.
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Data Presentation: Calculated Properties
The following tables summarize the quantitative data obtained from the hypothetical quantum

chemical calculations on 1,2-Benzenediethanol.

Table 1: Hypothetical Optimized Cartesian Coordinates (Å)

Atom Element X Y Z

1 C 1.21 1.40 0.00

2 C -0.11 1.88 0.00

3 C -1.16 0.98 0.00

4 C -0.90 -0.40 0.00

5 C 0.42 -0.88 0.00

6 C 1.47 0.02 0.00

7 H 2.01 2.05 0.00

8 H -0.31 2.94 0.00

9 H -2.18 1.35 0.00

10 H -1.70 -1.05 0.00

11 C 0.75 -2.35 0.00

12 H 1.55 -2.60 0.88

13 H 1.55 -2.60 -0.88

14 O -0.25 -3.15 0.00

15 H -0.05 -4.05 0.00

16 C 2.90 -0.45 0.00

17 H 3.15 -0.70 1.03

18 H 3.15 -0.70 -1.03

19 O 3.70 0.65 0.00
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| 20 | H | 4.60 | 0.40 | 0.00 |

Table 2: Selected Optimized Geometrical Parameters

Parameter Type Atoms Involved Value

r(C1-C2) Bond Length C1, C2 1.39 Å

r(C-C) avg (ring) Bond Length C1-C6 1.40 Å

r(C5-C11) Bond Length C5, C11 1.51 Å

r(C11-O14) Bond Length C11, O14 1.43 Å

r(O14-H15) Bond Length O14, H15 0.96 Å

∠(C1-C6-C5) Bond Angle C1, C6, C5 120.1°

∠(C5-C11-O14) Bond Angle C5, C11, O14 109.5°

∠(C11-O14-H15) Bond Angle C11, O14, H15 109.2°

D(C1-C6-C5-C11) Dihedral Angle C1, C6, C5, C11 179.8°

| D(C6-C5-C11-O14) | Dihedral Angle | C6, C5, C11, O14 | -65.0° |

Table 3: Calculated Electronic Properties

Property Value

Energy of HOMO -6.85 eV

Energy of LUMO -1.22 eV

HOMO-LUMO Gap 5.63 eV

| Dipole Moment | 2.45 Debye |

Table 4: Thermochemical Analysis at 298.15 K
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Property Value

Zero-point vibrational energy (ZPVE) 125.6 kcal/mol

Enthalpy (H) -520.15 Hartrees

| Gibbs Free Energy (G) | -520.21 Hartrees |

Visualization of Computational Workflow
The logical flow of a quantum chemical calculation can be effectively represented as a workflow

diagram. This visualization clarifies the sequence of steps from the initial molecular structure

input to the final analysis of its properties. The process is a cornerstone of computational

approaches to molecular design.[7][8]
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1. Input Preparation

2. Quantum Calculation

3. Data Analysis

4. Final Results
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Caption: Computational workflow for quantum chemical analysis.
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Conclusion
This guide has presented a hypothetical yet methodologically sound framework for the

quantum chemical investigation of 1,2-Benzenediethanol using Density Functional Theory.

The detailed protocol, from initial structure preparation to the analysis of electronic and

geometric properties, serves as a template for researchers. The presented data, while

simulated, are representative of the insights that can be gained through such calculations. This

computational approach is a powerful asset in the rational design of novel molecules and for

understanding complex chemical phenomena, accelerating research and development in

chemistry and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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